2H-Pyran, 2-[(6-bromo-2,3-dihydro-1H-inden-1-yl)oxy]tetrahydro-

• CAS RN: 174456-51-0
• Molecular Formula: C14H17BrO2
• Molecular Weight: 297.19 g/mol
• IUPAC Name: 2-[(6-bromo-2,3-dihydro-1H-inden-1-yl)oxy]oxane
• InChI: InChI=1S/C14H17BrO2/c15-11-6-4-10-5-7-13(12(10)9-11)17-14-3-1-2-8-16-14/h4,6,9,13-14H,1-3,5,7-8H2
• InChI Key: DDNRTCUQYBRVNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2CCC3=C2C=C(C=C3)Br

Description

2H-Pyran, 2-[(6-bromo-2,3-dihydro-1H-inden-1-yl)oxy]tetrahydro- is a useful research compound. Its molecular formula is C14H17BrO2 and its molecular weight is 297.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-Pyran, 2-[(6-bromo-2,3-dihydro-1H-inden-1-yl)oxy]tetrahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-Pyran, 2-[(6-bromo-2,3-dihydro-1H-inden-1-yl)oxy]tetrahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Bromoindan-1-ol (3.01 g) and dihydropyrane (1.78 g) are dissolved in dichloromethane (50 ml), and thereto is added pyridinium p-toluenesulfonate (178 mg), and the mixture is stirred at room temperature for 1.5 hour. The reaction solution is washed with a saturated aqueous sodium hydrogen carbonate solution, dried, and evaporated to remove the solvent. The residue is purified by silica gel column chromatography (solvent; hexane/ethyl acetate) to give 6-bromo-1-tetrahydropyranyloxyindane (4.10 g).